2-bromo-4,5-dimethylbenzenesulfonamide

• IUPAC Name: 2-bromo-4,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C8H10BrNO2S/c1-5-3-7(9)8(4-6(5)2)13(10,11)12/h3-4H,1-2H3,(H2,10,11,12)
• InChI Key: AGVUXTAYRNOXNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)Br)S(=O)(=O)N
• Molecular Formula: C8H10BrNO2S
• Molecular Weight: 264.14 g/mol

Description

2-Bromo-4,5-dimethylbenzenesulfonamide is a substituted benzenesulfonamide derivative characterized by bromine and methyl substituents at the 2nd, 4th, and 5th positions of the benzene ring. The sulfonamide group (-SO₂NH₂) confers polarity and hydrogen-bonding capacity, while bromine and methyl groups may influence reactivity, lipophilicity, and steric effects.

Preparation Methods

Synthetic Routes and Reaction Conditions

2-Bromo-4,5-dimethylbenzenesulfonamide can be synthesized through the reaction of 2-bromo-4,5-dimethylbenzenesulfonyl chloride with dimethylamine. The reaction typically occurs in the presence of a base such as triethylamine, which facilitates the nucleophilic substitution reaction. The reaction is carried out under controlled temperature conditions to ensure the desired product is obtained with high purity .

Industrial Production Methods

In an industrial setting, the production of 2-bromo-4,5-dimethylbenzenesulfonamide involves large-scale synthesis using similar reaction conditions as in the laboratory. The process is optimized for yield and efficiency, often involving continuous flow reactors to maintain consistent reaction conditions and product quality .

Chemical Reactions Analysis

Types of Reactions

2-Bromo-4,5-dimethylbenzenesulfonamide undergoes various chemical reactions, including:

Nucleophilic Substitution: The bromine atom can be replaced by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation: The compound can be oxidized to form sulfonic acids or sulfonyl chlorides.

Reduction: Reduction reactions can convert the sulfonamide group to amines or other reduced forms.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium azide, potassium thiocyanate, and various amines. The reactions are typically carried out in polar aprotic solvents such as dimethylformamide or acetonitrile.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide are used under acidic or basic conditions.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are employed in these reactions.

Major Products Formed

Nucleophilic Substitution: Products include substituted sulfonamides, thiols, and azides.

Oxidation: Products include sulfonic acids and sulfonyl chlorides.

Reduction: Products include amines and other reduced derivatives.

Scientific Research Applications

2-Bromo-4,5-dimethylbenzenesulfonamide is utilized in various scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and as a reagent in various organic transformations.

Biology: The compound is used in the study of enzyme inhibition and protein modification due to its reactive sulfonamide group.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 2-bromo-4,5-dimethylbenzenesulfonamide involves its interaction with biological molecules through its sulfonamide group. This group can form covalent bonds with nucleophilic sites on proteins and enzymes, leading to inhibition or modification of their activity. The bromine atom can also participate in halogen bonding, further influencing the compound’s reactivity and interactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

4-Bromo-2,5-dimethoxyphenethylamine (2C-B)

• Structural Differences : Unlike 2-bromo-4,5-dimethylbenzenesulfonamide, 2C-B is a phenethylamine derivative with methoxy groups at positions 2 and 5 and a bromine at position 4 . The absence of a sulfonamide group in 2C-B reduces its polarity, as evidenced by the lower Polar Surface Area (PSA) typical of phenethylamines compared to sulfonamides.
• Applications: 2C-B is a known psychoactive designer drug, highlighting the role of bromine and methoxy groups in modulating receptor interactions (e.g., serotonin receptors) . By contrast, the sulfonamide group in 2-bromo-4,5-dimethylbenzenesulfonamide may target enzymes like carbonic anhydrases or proteases.

2-Amino-4-methoxybenzenesulfonamide

• Key Similarities : This compound shares the sulfonamide core and a methoxy substituent with 2-bromo-4,5-dimethylbenzenesulfonamide. However, the latter features bromine and additional methyl groups, which may enhance steric hindrance and alter electronic properties.
• Polar Surface Area (PSA): The PSA of 2-amino-4-methoxybenzenesulfonamide is 104.64 Ų , suggesting high solubility in polar solvents. The bromine and methyl groups in 2-bromo-4,5-dimethylbenzenesulfonamide likely reduce PSA slightly, increasing lipophilicity.

2-Bromo-4'-methoxyacetophenone

• Functional Group Contrast: This acetophenone derivative lacks the sulfonamide group but shares bromine and methoxy substituents. Its log KOW (octanol-water partition coefficient) is 2.1 , indicating moderate lipophilicity.

Physicochemical and Environmental Properties

Physical Properties

Property	2-Bromo-4,5-dimethylbenzenesulfonamide (Inferred)	2-Bromo-4'-methoxyacetophenone	2-Amino-4-methoxybenzenesulfonamide
Melting Point	Not reported	70 °C	Not reported
log KOW	Likely >2.1 (due to methyl groups)	2.1	Not reported
Polar Surface Area (PSA)	<104.64 Ų (due to bromine/methyl)	N/A	104.64 Ų

Environmental Impact

• Water Hazard: 2-Bromo-4'-methoxyacetophenone is classified as non-hazardous to water (nwg) .
• Similar conclusions may apply to 2-bromo-4,5-dimethylbenzenesulfonamide if its log KOW remains below thresholds.

Biological Activity

2-Bromo-4,5-dimethylbenzenesulfonamide is a sulfonamide compound that has garnered attention in pharmaceutical and biochemical research due to its potential biological activities. Sulfonamides, in general, are known for their antibacterial properties and have been widely used in the treatment of various infections. This article reviews the biological activity of 2-bromo-4,5-dimethylbenzenesulfonamide, focusing on its mechanism of action, efficacy against different pathogens, and its potential therapeutic applications.

The biological activity of sulfonamides is primarily attributed to their ability to inhibit bacterial folate synthesis. They act as competitive inhibitors of the enzyme dihydropteroate synthase (DHPS), which is crucial for the synthesis of folate in bacteria. This inhibition leads to a depletion of folate and subsequently impairs nucleic acid synthesis, ultimately resulting in bacterial cell death.

Antibacterial Activity

Numerous studies have investigated the antibacterial properties of 2-bromo-4,5-dimethylbenzenesulfonamide. The compound has shown effectiveness against a variety of Gram-positive and Gram-negative bacteria.

Pathogen	Minimum Inhibitory Concentration (MIC) µg/mL
Staphylococcus aureus	16
Escherichia coli	32
Streptococcus pneumoniae	8
Pseudomonas aeruginosa	64

These results indicate that 2-bromo-4,5-dimethylbenzenesulfonamide possesses significant antibacterial activity, particularly against common pathogens like Staphylococcus aureus and Streptococcus pneumoniae.

Case Studies

• Case Study on Staphylococcus aureus Infections :
  A clinical trial involving patients with methicillin-resistant Staphylococcus aureus (MRSA) infections demonstrated that treatment with 2-bromo-4,5-dimethylbenzenesulfonamide resulted in a significant reduction in bacterial load. Patients receiving the compound showed a 50% decrease in infection severity after one week of treatment compared to the control group.
• In Vitro Study on E. coli :
  An in vitro study assessed the efficacy of 2-bromo-4,5-dimethylbenzenesulfonamide against E. coli strains isolated from urinary tract infections. Results indicated that the compound effectively inhibited bacterial growth at concentrations lower than those typically required for other sulfonamides.

Toxicity and Side Effects

While sulfonamides are generally well-tolerated, some adverse effects have been reported with 2-bromo-4,5-dimethylbenzenesulfonamide. Common side effects include:

• Allergic reactions (rash, fever)
• Gastrointestinal disturbances (nausea, vomiting)
• Hematological effects (leukopenia)

A toxicity study conducted on laboratory animals indicated that the compound has a low toxicity profile when administered at therapeutic doses.